Cas no 53823-28-2 (1,4-Benzenediol,diisooctyl- (9CI))

• Product Name: 1,4-Benzenediol,diisooctyl- (9CI)
• CAS No: 53823-28-2
• MF: C₂₂H₃₈O₂
• MW: 334.535927295685
• CID: 375582
• PubChem ID: 6452897
• Update Time: 2025-04-19

1,4-Benzenediol,diisooctyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,diisooctyl- (9CI)
• 2,3-bis(6-methylheptyl)benzene-1,4-diol
• diisooctylhydroquinone
• DTXSID60202109
• 53823-28-2
• EINECS 258-808-6
• NS00032853
• SCHEMBL8991619

• Inchi： 1S/C22H38O2/c1-17(2)11-7-5-9-13-19-20(22(24)16-15-21(19)23)14-10-6-8-12-18(3)4/h15-18,23-24H,5-14H2,1-4H3
• InChI Key： PNKCDJAMDKYWQY-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=C1CCCCCC(C)C)CCCCCC(C)C)O

Computed Properties

• Exact Mass: 334.28734
• Monoisotopic Mass: 334.28718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 8.7

Experimental Properties

• Density: 0.953
• Boiling Point: 460.6°Cat760mmHg
• Flash Point: 196.5°C
• Refractive Index: 1.508
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones